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Compound Name: oxepane-4-sulfonyl chloride
CAS No.: 1465189-77-8
Cat. No.: B6180617
Get Quote
. J

CAS: 1465189-77-8 | Formula: CsH11CIOsS | MW: 198.67 Da[1][2][3]

Executive Summary: The Oxepane Advantage

In modern medicinal chemistry, the modulation of physicochemical properties via saturated
heterocycles is a critical design strategy.[4] While oxetanes (4-membered) and
tetrahydropyrans (6-membered) are ubiquitous, the oxepane (7-membered) ring offers a unique
conformational landscape.[1][2] Oxepane-4-sulfonyl chloride serves as a high-value
electrophilic building block, enabling the introduction of the oxepane maotif into drug scaffolds
via sulfonamide or sulfonate linkages.[1][2]

This guide provides a rigorous technical framework for identifying commercial sources,
validating compound integrity, and executing synthetic workflows with this moisture-sensitive
reagent.[2]

Market Intelligence: Commercial Supply Landscape

The commercial availability of oxepane-4-sulfonyl chloride is characterized by a "Building
Block" distribution model—stocked by specialized heterocyclic synthesis firms rather than

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b6180617#bc-rfq
https://www.molaid.com/MS_22918659
https://www.bldpharm.com/products/1860089-27-5.html
https://www.namiki-s.co.jp/upload/news/28FQ6RV-news_file.pdf
https://acs.digitellinc.com/p/s/new-design-options-for-drug-discovery-harnessing-oxetane-sulfonyl-fluorides-for-facile-access-to-medicinally-relevant-chemical-space-609926
https://www.molaid.com/MS_22918659
https://www.bldpharm.com/products/1860089-27-5.html
https://www.benchchem.com/product/b6180617/docs?utm_src=pdf-body#strategic-sourcing-technical-utilization-of-oxepane-4-sulfonyl-chloride
https://www.molaid.com/MS_22918659
https://www.bldpharm.com/products/1860089-27-5.html
https://www.bldpharm.com/products/1860089-27-5.html
https://www.benchchem.com/product/b6180617/docs?utm_src=pdf-body#strategic-sourcing-technical-utilization-of-oxepane-4-sulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6180617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

general bulk commodity suppliers.[1][2]

Supplier Tiering & Strategic Sourcing

Do not rely on a single source.[2] The stability of sulfonyl chlorides dictates that "In-Stock™

status must be validated against "Date of Manufacture" to ensure hydrolytic integrity.[2]

Supplier Tier

Primary Vendors

Availability Status

Strategic
Recommendation

Tier 1: Stocking
Distributors

BLD Pharm, Enamine

High Probability
(Ships 1-3 days)

Primary Choice.
Request H-NMR and
purity data < 3 months
old.[1][2]

Tier 2: Aggregators

eMolecules,

ChemSpace, MolPort

Variable (Drop-ships

from Tier 1)

Use for price
comparison; verify
lead times (often 2-3
weeks).[1][2]

Tier 3: Custom

Synthesis

WuXi AppTec,
Pharmablock

Make-on-Demand

Fallback. Use if >100g
is required or Tier 1

stock is degraded.[1]
[2]

"Make vs. Buy" Decision Logic

Given the hydrolytic instability of sulfonyl chlorides, a "Make vs. Buy" assessment is critical for

campaigns requiring >10 grams.
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Requirement: Oxepane-4-sulfonyl Chloride

Check Tier 1 Stock (BLD/Enamine)

Yes No

Lead Time > 2 Weeks?

Request CoA & Purity > 95%

rgent (<1 week) on-Urgent (>2 weeks)

PROCURE INITIATE IN-HOUSE SYNTHESIS OUTSOURCE

(Ship on Dry Ice) (Precursor: Oxepane-4-thiol) (Custom Synthesis)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for moisture-sensitive heterocyclic building blocks.

Technical Specifications & Quality Assurance (QA)

Scientific Integrity Note: Sulfonyl chlorides degrade into sulfonic acids and HCI upon exposure
to atmospheric moisture. A Certificate of Analysis (CoA) is insufficient proof of quality if the
bottle has been opened or stored improperly. You must re-validate.
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Self-Validating QC Protocol

Perform this 3-step check immediately upon receipt.

Step 1: Visual Inspection[2]

o Pass: White to off-white crystalline solid or clear oil (depending on purity/temperature).[1][2]

 Fail: Sticky, fuming solid (indicates HCI evolution) or liquid separation.

Step 2: 1H-NMR Validation (Solvent: CDCIs or dry DMSO-de)[1]
[2]

» Critical Diagnostic: Look for the deshielded proton at the C4 position (adjacent to the sulfonyl
group).

e Impurity Flag: A broad singlet > 8.0 ppm often indicates sulfonic acid protons (
) from hydrolysis.[1][2]
o Causality: The electron-withdrawing nature of the

group shifts adjacent protons downfield compared to the hydrolyzed acid.[1][2]

Step 3: Hydrolyzable Chloride Titration (Volhard Method)

For precise stoichiometry in SAR campaigns, determine the active electrophile content.

Dissolve 50 mg sample in 1,4-dioxane.

Add excess water to hydrolyze (

)-[11[2]

Titrate the liberated

with standardized

2]

Calculation: Purity % = (Measured CI / Theoretical Cl) x 100.
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Handling & Synthetic Utilization[1][2][4][5][6]
Storage SOP

o Temperature: -20°C.
o Atmosphere: Store under Argon/Nitrogen.[2]

o Container: Tightly sealed vial with Parafilm; secondary containment with desiccant
(Drierite/Silica).

Standard Reaction Protocol: Sulfonamide Formation

This protocol minimizes hydrolysis while maximizing coupling efficiency with amines.[2]

Materials:

Oxepane-4-sulfonyl chloride (1.1 equiv)[1][2][5]

Primary/Secondary Amine (1.0 equiv)[1]

Base: Diisopropylethylamine (DIPEA) or Pyridine (3.0 equiv)[1]

Solvent: Anhydrous DCM or THF[1][2]
Workflow:
» Dissolution: Dissolve the amine and base in anhydrous solvent under

. Cool to 0°C.

» Addition: Dissolve oxepane-4-sulfonyl chloride in a minimal volume of solvent and add
dropwise.

o Why? Exothermic addition can degrade the reagent; cooling controls the rate.
e Monitoring: Warm to RT. Monitor by TLC/LCMS.

o Note: The sulfonyl chloride is not visible by UV; track the disappearance of the amine.
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o Workup: Quench with saturated

. Extract with DCM.[6]

o Caution: Acidic workup may protonate the amine product if it's basic, keeping it in the
agueous phase.

Synthetic Rescue (If Commercial Stock is Unavailable)

If the sulfonyl chloride cannot be sourced, synthesize it from Oxepane-4-thiol or S-oxepan-4-yl
isothiourea via oxidative chlorination.[1][2]

Oxidation

Oxepane-4-thiol (0-10°C)

(or Thioacetate)

Sulfonyl Chloride
(CAS 1465189-77-8)

Reagent

Amine / Base Sulfonamide
(Drug Candidate)

NCS / 2N HCI
(Oxidative Chlorination)

Click to download full resolution via product page
Figure 2: Synthetic rescue pathway via oxidative chlorination of the thiol precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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